Cas no 15435-71-9 (Sodium Acetylacetonate Hydrate, Min. 98%)

Sodium Acetylacetonate Hydrate, Min. 98% structure
15435-71-9 structure
Product Name:Sodium Acetylacetonate Hydrate, Min. 98%
CAS No:15435-71-9
MF:C5H7NaO2
MW:122.097652673721
CID:1333715
PubChem ID:11040691
Update Time:2025-04-20

Sodium Acetylacetonate Hydrate, Min. 98% Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-, sodium salt
    • AG-C-27488
    • SODIUM ACETOACETATE
    • acetoacetic acid, monosodium salt
    • sodium 1,3-pentanedionate
    • sodium 3-oxobutanoate
    • sodium acetoacetic acid ester
    • CTK5I4960
    • sodium acetoxyacetate
    • acetylacetone sodium salt
    • NaCH(COMe)2
    • sodium aceto-acetate
    • sodium salt of acetylacetone
    • sodium acetylacetonate
    • sodium acetylacetone enolate
    • SODIUM 2,4-PENTANEDIONATE
    • 2,4-Pentanedionato sodium
    • 4-Sodiooxy-3-penten-2-one
    • 4-(Sodiooxy)-3-pentene-2-one
    • 2,4-PENTANEDIONE SODIUM SALT
    • Sodium 4-oxo-2-pentene-2-olate
    • 2,4-pentanedione,ion(1-),sodium
    • ACETYLACETONE, SODIUM DERIVATIVE
    • Sodiumacetylacetonatehydratemin.
    • sodium;pentane-2,4-dione
    • GZIMCZAVKFCITD-UHFFFAOYSA-N
    • Sodium 2,4-dioxopentan-3-ide
    • 15435-71-9
    • DTXSID80912071
    • 2,4-Pentanedione, ion(1-), sodium (1:1)
    • 2,4-Pentanedione, ion(1-), sodium
    • Pentane-2,4-dione, monosodium salt
    • EINECS 239-448-9
    • Sodium Acetylacetonate Hydrate, Min. 98%
    • MDL: MFCD09752605
    • Inchi: 1S/C5H7O2.Na/c1-4(6)3-5(2)7;/h3H,1-2H3;/q-1;+1
    • InChI Key: GZIMCZAVKFCITD-UHFFFAOYSA-N
    • SMILES: [Na+].O=C(C)[CH-]C(C)=O

Computed Properties

  • Exact Mass: 122.03400
  • Monoisotopic Mass: 122.03437374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 86.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 228-230°C
  • PSA: 40.13000
  • LogP: 0.90970
  • Solubility: Not determined

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